1-(Pyridin-2-ylmethyl)piperidine-2-carboxylic acid dihydrochloride

• IUPAC Name: 1-(pyridin-2-ylmethyl)piperidine-2-carboxylic acid;dihydrochloride
• InChI: InChI=1S/C12H16N2O2.2ClH/c15-12(16)11-6-2-4-8-14(11)9-10-5-1-3-7-13-10;;/h1,3,5,7,11H,2,4,6,8-9H2,(H,15,16);2*1H
• InChI Key: AEDNIYARFUAUDZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(C1)C(=O)O)CC2=CC=CC=N2.Cl.Cl
• Molecular Formula: C12H18Cl2N2O2
• Molecular Weight: 293.19 g/mol
• CAS No.: 1027803-08-2

Description

1-(Pyridin-2-ylmethyl)piperidine-2-carboxylic acid dihydrochloride is a chemical compound that has garnered attention in scientific research due to its potential applications in various fields such as chemistry, biology, medicine, and industry. This compound is characterized by its unique structure, which includes a pyridine ring attached to a piperidine ring, and it is often used in the synthesis of other complex molecules.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(Pyridin-2-ylmethyl)piperidine-2-carboxylic acid dihydrochloride typically involves the reaction of pyridine-2-carboxaldehyde with piperidine in the presence of a reducing agent such as sodium cyanoborohydride. The reaction is usually carried out in an organic solvent like methanol or ethanol under reflux conditions to ensure complete conversion.

Industrial Production Methods: On an industrial scale, the production of this compound may involve more advanced techniques such as continuous flow chemistry or the use of catalysts to improve yield and reduce reaction time. The choice of production method depends on the desired scale and purity of the final product.

Chemical Reactions Analysis

Types of Reactions: 1-(Pyridin-2-ylmethyl)piperidine-2-carboxylic acid dihydrochloride can undergo various chemical reactions, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions:

• Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

• Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

• Substitution: Nucleophilic substitution reactions can be performed using alkyl halides in the presence of a base.

Major Products Formed:

• Oxidation: The compound can be oxidized to form pyridine-2-carboxylic acid derivatives.

• Reduction: Reduction reactions can yield piperidine derivatives.

• Substitution: Substitution reactions can lead to the formation of various alkylated piperidine derivatives.

Scientific Research Applications

1-(Pyridin-2-ylmethyl)piperidine-2-carboxylic acid dihydrochloride has several applications in scientific research:

• Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

• Biology: The compound can be used to study biological systems and pathways.

• Medicine: It has potential therapeutic applications, including the development of new drugs.

• Industry: It is used in the production of various chemical products and materials.

Mechanism of Action

The mechanism by which 1-(Pyridin-2-ylmethyl)piperidine-2-carboxylic acid dihydrochloride exerts its effects involves its interaction with specific molecular targets and pathways. The compound may act as an inhibitor or activator of certain enzymes or receptors, leading to its biological effects.

Comparison with Similar Compounds

• 1-pyridin-2-ylmethyl-piperazine

• N1,N1-bis(pyridin-2-ylmethyl)ethane-1,2-diamine

• 1,2-Ethanediamine, N,N-bis(pyridin-2-ylmethyl)-

This compound's versatility and potential applications make it a valuable subject of study in various scientific fields. Its unique structure and reactivity profile offer opportunities for the development of new chemical entities and therapeutic agents.